molecular formula C11H10ClN5O B8433548 2-(6-Chloro-2-morpholinopyrimidin-4-yl)malononitrile

2-(6-Chloro-2-morpholinopyrimidin-4-yl)malononitrile

Cat. No.: B8433548
M. Wt: 263.68 g/mol
InChI Key: XGPAJBOIUMVIQD-UHFFFAOYSA-N
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Description

2-(6-Chloro-2-morpholinopyrimidin-4-yl)malononitrile is a useful research compound. Its molecular formula is C11H10ClN5O and its molecular weight is 263.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H10ClN5O

Molecular Weight

263.68 g/mol

IUPAC Name

2-(6-chloro-2-morpholin-4-ylpyrimidin-4-yl)propanedinitrile

InChI

InChI=1S/C11H10ClN5O/c12-10-5-9(8(6-13)7-14)15-11(16-10)17-1-3-18-4-2-17/h5,8H,1-4H2

InChI Key

XGPAJBOIUMVIQD-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=NC(=CC(=N2)Cl)C(C#N)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of malononitrile (277 mg, 4.2 mmol) in THF cooled to 0° C., sodium hydride (189 mg, 4.7 mmol) was added. When the evolution of gas ceased, 4,6-dichloro-2-morpholinopyrimidine (1aa) (500 mg, 2.1 mmol) was added to the reaction mixture, followed by Pd(PPh3)4. The resulting suspension was refluxed at 80° C. overnight. The mixture was treated with aq. 2M NaOH (10 mL) and stirred for 15 min. The organic layer was discharged and the aqueous was acidified with aq. 2M HCl and extracted with ethyl acetate, yielding 2-(6-chloro-2-morpholinopyrimidin-4-yl)malononitrile (2aa) (617 mg) after drying and solvent evaporation.
Quantity
277 mg
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reactant
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189 mg
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500 mg
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10 mL
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reactant
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0 (± 1) mol
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